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Compound of Interest

Compound Name: 3-Methylhistamine

CAS No.: 644-42-8

Cat. No.: B1215226

Get Quote

Executive Summary
Urinary 3-methylhistamine (also known as

-methylhistamine or NMH) is the primary stable metabolite of histamine and a critical biomarker
for assessing mast cell activation. Unlike histamine, which has a plasma half-life of
approximately 1 minute and is prone to artifactual elevation from basophil lysis, 3-
methylhistamine offers superior pre-analytical stability and diagnostic sensitivity.

This guide provides a definitive technical framework for the quantification of urinary 3-
methylhistamine, establishing robust reference ranges for healthy adults and detailing the LC-

MS/MS methodologies required to achieve clinical-grade precision.

Biochemical Foundation & Nomenclature
Nomenclature Precision
In scientific literature, the nomenclature for methylhistamines can be ambiguous due to differing

numbering systems for the imidazole ring.
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Target Analyte:

-methylhistamine (prospectively 3-methylhistamine). This is the product of ring methylation.

IUPAC Name: 2-(3-methylimidazol-4-yl)ethanamine.[1]

Distinct from:

-methylhistamine (often called 1-methylhistamine in older literature) and side-chain
methylated

-methylhistamine.

Metabolic Pathway
Histamine is metabolized via two primary pathways: oxidative deamination (DAO) and ring

methylation (HNMT). In the context of intracellular histamine (e.g., mast cells), the HNMT

pathway predominates, making 3-methylhistamine the specific marker for cellular histamine

release.
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Figure 1:The HNMT metabolic pathway converting Histamine to 3-Methylhistamine and

subsequently to MIAA.
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Reference Ranges for Healthy Adults
The following reference intervals are established based on LC-MS/MS quantification

normalized to urinary creatinine (Cr) to account for hydration status.

Consensus Reference Intervals
Data synthesized from major clinical reference laboratories (Mayo Clinic, Quest Diagnostics,

ARUP) [1, 2, 3].

Population Stratification
Reference Range (mcg/g
Creatinine)

Interpretation

Adults (>16 Years) 30 – 200 Physiological Baseline

Pediatrics (6–16 Years) 70 – 330
Higher turnover in

development

Pediatrics (0–5 Years) 120 – 510 Highest physiological baseline

Note: 1 mcg/g is equivalent to 1 µg/g.

Clinical Decision Limits
Healthy: < 200 mcg/g Cr.

Indeterminate/Gray Zone: 200 – 250 mcg/g Cr (Repeat testing recommended).

Pathological (Mastocytosis/MCAS): Consistently > 250 mcg/g Cr, or >2-fold increase from

baseline during symptomatic episodes.

Analytical Methodology: LC-MS/MS Protocol[3][4][5]
[6][7]
To ensure data integrity, High-Performance Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS) is the mandatory standard. Immunoassays (ELISA) lack the

requisite specificity due to cross-reactivity with other imidazole compounds.
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Experimental Workflow
The "Dilute-and-Shoot" method is preferred for its minimal analyte loss and high throughput.

Sample Preparation

LC-MS/MS Analysis

24h or Random Urine
(No Preservative)

Aliquot 100 µL

Add Internal Standard
(d3-Methylhistamine)

Dilute 1:10 with
Mobile Phase A

Centrifuge
(10,000 x g, 5 min)

UPLC Separation
(HILIC or C18 Aq)

MS/MS Detection
(MRM Mode)

Quantification
(Ratio Analyte/IS)
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Figure 2:Standardized LC-MS/MS "Dilute-and-Shoot" workflow for urinary methylhistamine.

Detailed Protocol Steps
1. Reagents & Standards:

Analyte: 3-Methylhistamine dihydrochloride (Sigma-Aldrich or equivalent).

Internal Standard (IS): 3-Methylhistamine-

(Deuterated). Crucial for correcting matrix effects.

Mobile Phase A: 0.1% Formic acid in Water (LC-MS grade).

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

2. Sample Processing:

Thaw urine samples at room temperature. Vortex mix for 10 seconds.

Transfer 50 µL of urine into a 1.5 mL microcentrifuge tube.

Add 50 µL of Internal Standard solution (e.g., 500 ng/mL in water).

Add 400 µL of Mobile Phase A (Dilution factor 1:10).

Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes to pellet particulates.

Transfer supernatant to autosampler vials.

3. Instrumental Parameters (Guideline):

Column: HILIC (Hydrophilic Interaction Liquid Chromatography) columns are superior for

polar amines like methylhistamine. Alternatively, a C18 column capable of 100% aqueous

retention (e.g., Waters T3) can be used.

Ionization: Electrospray Ionization (ESI) in Positive Mode.[2]
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MRM Transitions:

Quantifier:

126.1

95.1

Qualifier:

126.1

68.1

Internal Standard:

129.1

98.1

Pre-Analytical Variables & Quality Control
To ensure the reference ranges above are valid, the following variables must be controlled.

Dietary Restrictions
While 3-methylhistamine is less sensitive to diet than histamine, high-histamine foods can

cause mild elevations (approx. 30%).[3]

Protocol: Patients should abstain from histamine-rich foods (aged cheeses, fermented

meats, wine, spinach, tomato) for 24 hours prior to and during collection [1].[4]

Medication Interference
MAO Inhibitors: Block the breakdown of 3-methylhistamine to MIAA, causing false

elevations.

Aminoguanidine: Inhibits DAO, potentially shunting metabolism toward the HNMT pathway.

Action: Discontinue these medications 2 weeks prior to testing if clinically feasible.
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Specimen Stability
3-Methylhistamine is chemically stable, unlike parent histamine.

Room Temperature: Stable for 14 days.

Refrigerated (2-8°C): Stable for 28 days.

Frozen (-20°C): Stable for > 28 days [2].

Preservative:None required. Do not add acid (HCl) as is common for catecholamines, as it is

unnecessary and may interfere with certain LC columns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21945731/
https://pubmed.ncbi.nlm.nih.gov/21945731/
https://pediatric.testcatalog.org/show/NMHR1
https://mlabs.umich.edu/tests/n-methyl-histamine-random-urine
https://www.benchchem.com/product/b1215226/docs#technical-guide-urinary-3-methylhistamine-quantification-reference-standards
https://www.benchchem.com/product/b1215226/docs#technical-guide-urinary-3-methylhistamine-quantification-reference-standards
https://www.benchchem.com/product/b1215226/docs#technical-guide-urinary-3-methylhistamine-quantification-reference-standards
https://www.benchchem.com/product/b1215226/docs#technical-guide-urinary-3-methylhistamine-quantification-reference-standards
https://www.benchchem.com/product/b1215226?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

